Cas no 70045-26-0 (4-{2-[(2-phenylethyl)(propyl)amino]ethyl}phenol hydrochloride)

4-{2-[(2-phenylethyl)(propyl)amino]ethyl}phenol hydrochloride structure
70045-26-0 structure
Product name:4-{2-[(2-phenylethyl)(propyl)amino]ethyl}phenol hydrochloride
CAS No:70045-26-0
MF:C19H26ClNO
MW:319.868844509125
CID:1740621
PubChem ID:3053528

4-{2-[(2-phenylethyl)(propyl)amino]ethyl}phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-{2-[(2-phenylethyl)(propyl)amino]ethyl}phenol hydrochloride
    • 4-[2-[2-phenylethyl(propyl)amino]ethyl]phenol,hydrochloride
    • Phenol, p-(2-(N-propylphenethylamino)ethyl)-, hydrochloride
    • Tyramine, N-phenethyl-N-propyl-, hydrochloride
    • 70045-26-0
    • Phenethylamine, 4-hydroxy-N-phenethyl-N-propyl-, hydrochloride
    • DTXSID30220335
    • Inchi: InChI=1S/C19H25NO.ClH/c1-2-14-20(15-12-17-6-4-3-5-7-17)16-13-18-8-10-19(21)11-9-18;/h3-11,21H,2,12-16H2,1H3;1H
    • InChI Key: CFJKQQOTSLOIRQ-UHFFFAOYSA-N
    • SMILES: CCCN(CCC1=CC=CC=C1)CCC2=CC=C(C=C2)O.Cl

Computed Properties

  • Exact Mass: 319.17048
  • Monoisotopic Mass: 319.1702921g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 254
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47

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